Cas no 13213-90-6 (1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)

1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one structure
13213-90-6 structure
Product Name:1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
CAS No:13213-90-6
MF:C14H11NO2
MW:225.242643594742
CID:1234530
PubChem ID:25787
Update Time:2025-04-20

1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
    • 1-phenyl-4H-3,1-benzoxazin-2-one
    • DTXSID80157364
    • VUFB-6775
    • 2H-3,1-BENZOXAZIN-2-ONE, 1,4-DIHYDRO-1-PHENYL-
    • 1,4-Dihydro-1-phenyl-2H-3,1-benzoxazin-2-one
    • BRN 0651603
    • 13213-90-6
    • Inchi: 1S/C14H11NO2/c16-14-15(12-7-2-1-3-8-12)13-9-5-4-6-11(13)10-17-14/h1-9H,10H2
    • InChI Key: JOZFJYSDJQXFRK-UHFFFAOYSA-N
    • SMILES: O1C(N(C2C=CC=CC=2)C2C=CC=CC=2C1)=O

Computed Properties

  • Exact Mass: 225.078978594g/mol
  • Monoisotopic Mass: 225.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų
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